Cas no 80912-09-0 (1,2-dimethyl-1H-Imidazol-5-amine)

• Product name: 1,2-dimethyl-1H-Imidazol-5-amine
• CAS No: 80912-09-0
• MF: C₅H₉N₃
• MW: 111.14506
• MDL: MFCD07432803
• CID: 986207
• PubChem ID: 133566

1,2-dimethyl-1H-Imidazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1,2-dimethyl-1H-Imidazol-5-amine
• 1H-Imidazol-5-amine,1,2-dimethyl-(9CI)
• 5-NH2-DMZ
• 5-Amino-1,2-dimethyl-1H-imidazole
• 1H-Imidazol-5-amine, 1,2-dimethyl-
• CS-0055523
• AKOS000297160
• 5-Amino-1,2-dimethylimidazole
• EN300-128391
• DTXSID401001633
• 5-Amine-1,2-dimethyl-1H-imidazole
• A855197
• SCHEMBL2513846
• 1,2-Dimethyl-5-aminoimidazol
• 80912-09-0
• 2,3-dimethylimidazol-4-amine
• MFCD07432803

• MDL： MFCD07432803
• Inchi： InChI=1S/C5H9N3/c1-4-7-3-5(6)8(4)2/h3H,6H2,1-2H3
• InChI Key： CNBBPEZNHKKEKJ-UHFFFAOYSA-N
• SMILES： CC1=NC=C(N)N1C

Computed Properties

• Exact Mass: 111.079647300g/mol
• Monoisotopic Mass: 111.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 83.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 43.8Ų